Cas no 383905-46-2 (3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel-
• CAS No: 383905-46-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD31622190
• CID: 5233265
• Update Time: 2026-03-08

3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel-
• cis-2-Methyl-pyrrolidine-3-carboxylic acid

• MDL： MFCD31622190
• Inchi： 1S/C6H11NO2/c1-4-5(6(8)9)2-3-7-4/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： SGNKGPSXXFQUHT-RFZPGFLSSA-N
• SMILES： N1CC[C@@H](C(O)=O)[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel- (CAS No. 383905-46-2)

The compound 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel- (CAS No. 383905-46-2) is a stereoisomer of a pyrrolidine derivative, which has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrrolidine carboxylic acids, known for their versatile applications in drug design, catalysis, and material science. Its unique stereochemistry, denoted by the (2R,3R)-rel- configuration, plays a critical role in its biological activity and interaction with enzymes or receptors. Researchers are increasingly exploring its potential in asymmetric synthesis and as a chiral building block for bioactive molecules.

In recent years, the demand for chiral compounds like 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel- has surged due to their importance in developing enantioselective drugs. The pharmaceutical industry prioritizes such molecules to minimize side effects and enhance therapeutic efficacy. A common query among scientists is: "What are the applications of (2R,3R)-rel-2-methyl-3-pyrrolidinecarboxylic acid in drug discovery?" This compound's rigid pyrrolidine ring and carboxyl group make it an ideal candidate for modulating pharmacokinetic properties, such as solubility and metabolic stability.

Another trending topic is the use of pyrrolidine derivatives in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly catalytic systems where 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel- could serve as a ligand or organocatalyst. Its stereospecificity aligns with the principles of atom economy and reduced waste generation. Searches like "sustainable synthesis of pyrrolidine-based compounds" reflect this shift toward greener methodologies.

The compound's structural features also make it relevant in peptide mimetics and protease inhibitor design. Its ability to mimic natural amino acids while introducing conformational constraints has led to its exploration in treating diseases like viral infections and neurodegenerative disorders. Frequently asked questions include "How does (2R,3R)-rel-2-methyl-3-pyrrolidinecarboxylic acid improve peptide stability?" The answer lies in its capacity to restrict rotational freedom, thereby enhancing binding affinity and resistance to enzymatic degradation.

Analytical techniques for characterizing 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel- include NMR spectroscopy, HPLC, and X-ray crystallography. These methods are essential for confirming its stereochemical purity, a critical factor in regulatory compliance for pharmaceutical applications. Searches such as "analytical methods for chiral pyrrolidine derivatives" highlight the need for robust quality control protocols in industrial and academic settings.

In summary, 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-rel- (CAS No. 383905-46-2) is a multifaceted compound with broad applications in medicinal chemistry, catalysis, and sustainable science. Its stereochemical uniqueness and functional versatility position it as a valuable tool for researchers addressing modern challenges in drug development and green synthesis. As interest grows, so does the need for innovative approaches to its synthesis and utilization.